Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate
Overview
Description
“Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate” is an organic compound that contains a trifluoromethyl group . Trifluoromethylpyridine (TFMP) and its derivatives, which include this compound, are key structural motifs in active agrochemical and pharmaceutical ingredients . The major use of TFMP derivatives is in the protection of crops from pests .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, including “Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate”, is a topic of significant research . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Scientific Research Applications
Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate: A Comprehensive Analysis: The compound “Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate” is a chemical that contains a trifluoromethyl group attached to a phenyl ring, which is known for its unique properties and wide range of applications in scientific research. Below are six potential applications based on the general properties of trifluoromethyl group-containing compounds:
Pest Control Agent
Compounds with a trifluoromethyl group and a phenyl ring have been observed to possess superior pest control properties compared to traditional phenyl-containing insecticides . This suggests that our compound could be used in the development of new, more effective pest control agents.
Antifungal Applications
The presence of a trifluoromethyl group in compounds has been associated with antifungal activity . Therefore, “Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate” could potentially be used as an antifungal agent in agricultural or pharmaceutical applications.
Cancer Therapy
Trifluoromethyl group-containing compounds have been approved by the FDA for use in cancer therapy, such as in the treatment of advanced hepatocellular carcinoma (primary liver cancer) . This indicates that our compound may have potential applications in the development of cancer therapeutics.
Synthesis of Agrochemicals
The trifluoromethyl group is a key component in the synthesis of certain agrochemicals . “Methyl 2-chloro-2-(4-(trifluoromethyl)phenyl)acetate” could serve as an intermediate or a precursor in the synthesis of these agrochemicals.
Mechanism of Action
Mode of Action
Compounds with a -cf3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have been shown to exhibit improved drug potency toward reverse transcriptase enzyme inhibition by lowering the pka of the cyclic carbamate by a key hydrogen bonding interaction with the protein .
Biochemical Pathways
Compounds with similar structures have been used in suzuki–miyaura coupling reactions, which involve the formation of carbon-carbon bonds and are widely used in organic synthesis .
Pharmacokinetics
The presence of the trifluoromethyl group (-cf3) could potentially influence the compound’s bioavailability, as fluorine atoms are often used in drug design to improve metabolic stability and enhance lipophilicity, which can increase bioavailability .
Result of Action
Compounds with similar structures have shown biological activity against adults of the two-spotted spider mite and brown planthopper .
properties
IUPAC Name |
methyl 2-chloro-2-[4-(trifluoromethyl)phenyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClF3O2/c1-16-9(15)8(11)6-2-4-7(5-3-6)10(12,13)14/h2-5,8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGQGJMSEBBENKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=C(C=C1)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClF3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-2-[4-(trifluoromethyl)phenyl]acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[4-[6-(3-Fluorophenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-5-methyl-1,3,4-oxadiazole](/img/structure/B2944208.png)
![3-[(2,5-Difluorophenyl)methoxy]cyclobutan-1-amine hydrochloride](/img/structure/B2944212.png)
![5-[5-(7-chloro-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-8-yl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid](/img/structure/B2944213.png)
![1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(1-(furan-2-carbonyl)indolin-6-yl)methanesulfonamide](/img/structure/B2944215.png)
![2-(furan-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2944217.png)
![1-(3-bromophenyl)-3-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]thiourea](/img/structure/B2944219.png)
![N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)-1-methyl-1H-pyrazole-3-carboxamide hydrochloride](/img/structure/B2944220.png)
![7-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-2H-naphthalen-1-one](/img/structure/B2944222.png)
![N-[4-(3,3-Dimethylpyrrolidine-1-carbonyl)phenyl]prop-2-enamide](/img/structure/B2944226.png)